Cas no 1021066-20-5 (N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-phenoxyacetamide)

• Product Name: N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-phenoxyacetamide
• CAS No: 1021066-20-5
• MF: C₂₁H₁₈FN₅O₃
• MW: 407.397727489471
• CID: 6199003
• PubChem ID: 42109240
• Update Time: 2025-06-10

N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-phenoxyacetamide
• 1021066-20-5
• VU0493585-1
• F5037-0295
• N-[2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]-2-phenoxyacetamide
• N-(2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-2-phenoxyacetamide
• AKOS024493030

• Inchi： 1S/C21H18FN5O3/c22-16-6-4-5-15(13-16)21-25-24-18-9-10-20(26-27(18)21)29-12-11-23-19(28)14-30-17-7-2-1-3-8-17/h1-10,13H,11-12,14H2,(H,23,28)
• InChI Key： UDWABTUMAHMEEX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NN=C2C=CC(=NN12)OCCNC(COC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 407.13936762g/mol
• Monoisotopic Mass: 407.13936762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.6Ų

Additional information on N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-phenoxyacetamide

N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-phenoxyacetamide: A Comprehensive Overview

N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-phenoxyacetamide (CAS No. 1021066-20-5) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its triazolopyridazine core, which is a heterocyclic aromatic system known for its stability and versatility in chemical reactions. The presence of the 3-fluorophenyl group and the phenoxyacetamide substituent further enhances its potential for various applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazolopyridazine ring system. This is followed by the introduction of the 3-fluorophenyl group and the phenoxyacetamide moiety through carefully designed coupling reactions. The synthesis pathway is optimized to ensure high yields and purity, which are critical for its use in research and development.

Recent studies have highlighted the potential of N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-phenoxyacetamide as a promising candidate in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in pharmacological research. For instance, researchers have explored its ability to inhibit certain kinases involved in cancer progression, demonstrating its potential as an anticancer agent.

In addition to its biological applications, this compound has also been investigated for its electronic properties. The triazolopyridazine core contributes to its stability and conjugation capabilities, making it a suitable candidate for use in organic electronics. Recent advancements in materials science have shown that this compound can be incorporated into thin-film transistor (TFT) devices, exhibiting excellent charge transport properties.

The development of N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-phenoxyacetamide has been driven by the need for innovative solutions in both therapeutic and technological domains. Its ability to serve as a versatile building block in chemical synthesis has further solidified its position as a key compound in modern research.

As research continues to unfold, the full potential of this compound remains to be explored. Its unique combination of structural features and functional groups opens up avenues for further innovation in drug discovery and materials science. With ongoing advancements in synthetic methodologies and characterization techniques, N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-phenoxyacetamide is poised to play a significant role in shaping future technologies and therapeutic interventions.